Cas no 910251-14-8 (Potassium cyclopropylmethoxy)methyltrifluoroborate)

• Product Name: Potassium cyclopropylmethoxy)methyltrifluoroborate
• CAS No: 910251-14-8
• MF: C₄H₇BF₃KO
• MW: 178.002292871475
• CID: 2184275
• PubChem ID: 71699684
• Update Time: 2025-06-10

Potassium cyclopropylmethoxy)methyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• potassium (cyclopropoxymethyl)trifluoroborate
• potassium,cyclopropylmethoxymethyl(trifluoro)boranuide
• Potassium cyclopropylmethoxy)methyltrifluoroborate
• potassium;cyclopropyloxymethyl(trifluoro)boranuide
• 910251-14-8

• MDL： MFCD28396997
• Inchi： 1S/C4H7BF3O.K/c6-5(7,8)3-9-4-1-2-4;/h4H,1-3H2;/q-1;+1
• InChI Key： SONNOKQLMPAMSG-UHFFFAOYSA-N
• SMILES： [K+].F[B-](COC1CC1)(F)F

Computed Properties

• Exact Mass: 178.0179110Da
• Monoisotopic Mass: 178.0179110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on Potassium cyclopropylmethoxy)methyltrifluoroborate

Potassium Cyclopropylmethoxy)methyltrifluoroborate (CAS No. 910251-14-8): An Overview

Potassium cyclopropylmethoxy)methyltrifluoroborate (CAS No. 910251-14-8) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, often referred to as KCF3B(OCH2C₃H₅), is a valuable reagent due to its unique chemical properties and reactivity. In this article, we will delve into the structure, synthesis, applications, and recent research advancements of this compound.

The molecular structure of Potassium cyclopropylmethoxy)methyltrifluoroborate consists of a potassium ion (K⁺) and a cyclopropylmethoxy)methyltrifluoroborate anion (CF₃B(OCH₂C₃H₅)^-). The cyclopropyl ring and the trifluoroborate group are key functional moieties that contribute to its reactivity and stability. The cyclopropyl ring is known for its strain energy, which can be harnessed in various synthetic transformations, while the trifluoroborate group provides excellent leaving group properties and fluorine content, making it useful in fluorination reactions.

The synthesis of Potassium cyclopropylmethoxy)methyltrifluoroborate typically involves the reaction of a suitable boronic acid or boronate ester with a potassium salt. One common method involves the reaction of trifluoromethylboronic acid with potassium cyclopropylmethoxide in a polar aprotic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF). This reaction proceeds under mild conditions and yields the desired product in high purity and yield.

In the realm of organic synthesis, Potassium cyclopropylmethoxy)methyltrifluoroborate has found applications in various cross-coupling reactions. For instance, it can be used as a nucleophile in Suzuki-Miyaura coupling reactions to introduce trifluoromethyl groups into organic molecules. This is particularly useful in the synthesis of fluorinated pharmaceuticals and agrochemicals, where the presence of fluorine atoms can significantly enhance the biological activity and metabolic stability of the target compounds.

Recent research has also explored the use of Potassium cyclopropylmethoxy)methyltrifluoroborate in metal-catalyzed reactions. A study published in the Journal of Organic Chemistry demonstrated that this compound can serve as an efficient ligand for palladium-catalyzed C-H activation reactions. The unique electronic properties of the trifluoroborate group facilitate the formation of palladium complexes that are highly active in C-H bond functionalization, leading to new synthetic pathways for complex molecule synthesis.

In medicinal chemistry, Potassium cyclopropylmethoxy)methyltrifluoroborate has shown promise as a building block for drug discovery. Fluorinated compounds are known for their improved pharmacokinetic properties and enhanced biological activity. By incorporating this reagent into drug candidates, researchers can optimize their therapeutic potential while minimizing side effects. For example, a recent study published in Chemical Communications reported the synthesis of a series of fluorinated analogs of an anticancer drug using Potassium cyclopropylmethoxy)methyltrifluoroborate. The resulting compounds exhibited enhanced potency against cancer cell lines compared to their non-fluorinated counterparts.

Beyond its applications in organic synthesis and medicinal chemistry, Potassium cyclopropylmethoxy)methyltrifluoroborate has also been investigated for its potential use in materials science. The presence of fluorine atoms can impart unique physical and chemical properties to materials, such as improved thermal stability and reduced surface energy. A study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of fluorinated polymers with enhanced mechanical properties and chemical resistance.

In conclusion, Potassium cyclopropylmethoxy)methyltrifluoroborate (CAS No. 910251-14-8) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an invaluable reagent for researchers seeking to develop new synthetic methods and advanced materials. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.